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Cat. No.: B11930485 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Isopropyl-N'-phenyl-p-phenylenediamine quinone (IPPD-Q) is a quinone derivative formed

from the oxidation of N-Isopropyl-N'-phenyl-p-phenylenediamine (IPPD), a widely used

antioxidant in the rubber industry.[1] While IPPD is recognized for its protective properties

against ozone and oxidative degradation, its transformation product, IPPD-Q, has garnered

scientific interest due to its environmental presence and distinct biological activities. IPPD-Q
has been identified in fine particulate matter (PM2.5) and human urine, indicating widespread

environmental distribution and human exposure.[1][2] This technical guide provides a

comprehensive overview of the chemical properties, biological activity, and toxicological profile

of IPPD-Q, along with detailed experimental protocols and proposed mechanisms of action.

Chemical and Physical Properties
IPPD-Q is a p-phenylenediamine quinone (PPD-Q) with the formal name 2-[(1-

methylethyl)amino]-5-(phenylamino)-2,5-cyclohexadiene-1,4-dione.[1] Its chemical structure

and properties are summarized in the table below.
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Property Value Reference

Chemical Formula C₁₅H₁₆N₂O₂ [1][3]

Molecular Weight 256.3 g/mol [1][3]

CAS Number 68054-73-9 [1][3]

Appearance Solid [1]

Solubility

Acetonitrile: Slightly soluble

(0.1-1 mg/ml), DMSO:

Sparingly soluble (1-10 mg/ml)

[1]

SMILES
O=C1C=C(C(C=C1NC2=CC=

CC=C2)=O)NC(C)C
[1][3]

InChI Key
ZQAFKGDWLSVTRI-

UHFFFAOYSA-N
[1][3]

Biological Activity and Toxicology
The biological effects of IPPD-Q have been primarily investigated in the context of its aquatic

toxicity and its potential to induce cellular stress.

Aquatic Toxicity
IPPD-Q has demonstrated toxicity to various aquatic organisms. Notably, it is toxic to the

marine bacterium Vibrio fischeri, a common model for ecotoxicological studies.[1] In

comparative studies with other p-phenylenediamine quinones, IPPD-Q has shown lower acute

toxicity to rainbow trout (Oncorhynchus mykiss) than the more notorious 6PPD-quinone (6PPD-

Q).[4]

Table 1: Acute Toxicity of IPPD-Q in Aquatic Organisms
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Test Organism Endpoint Value Reference

Vibrio fischeri EC₅₀ 2.97 mg/L [1]

Oncorhynchus mykiss

(Rainbow Trout)
96-hour LC₅₀ > 13 µg/L [4]

Proposed Mechanism of Action and Signaling Pathways
While the precise molecular mechanisms of IPPD-Q's toxicity are still under investigation, a

network toxicology study has predicted potential interactions with key cellular signaling

pathways. This computational analysis suggests that IPPD-Q may exert its effects by targeting

several proteins, including SRC, EGFR, CASP3, and MTOR. The study posits that these

interactions could lead to the dysregulation of critical pathways such as the MAPK and calcium

signaling pathways.[5]

Below is a diagram illustrating the proposed signaling pathways potentially affected by IPPD-Q.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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